Cas no 31891-06-2 (Ethyl 2-aminothiophene-3-carboxylate)

• Product Name: Ethyl 2-aminothiophene-3-carboxylate
• CAS No: 31891-06-2
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD01566303
• CID: 53814
• PubChem ID: 1988156
• Update Time: 2025-04-18

Ethyl 2-aminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminothiophene-3-carboxylate
• 2-Aminothiophene-3-Carboxylic Acid Ethyl Ester
• 2-Amino-thiophene-3-carboxylic acid ethyl ester
• Ethyl 2-amino-3-thiophenecarboxylate
• 2-amino-3-carboethoxythiophene
• 2-amino-3-ethoxycarbonylthiophene
• 2-aminothiophene
• 2-aminothiophene-3-carboxylate
• ethyl 2-amino-thiophene-3-carboxylate
• (R)-2-Diphenylphosphino,2-hydroxyl-1,1-binaphthyl
• MKJQYFVTEPGXIE-UHFFFAOYSA-N
• Z56769392
• CS-W008319
• Ethyl 2-amino-3-thiophenecarboxylate, AldrichCPR
• 31891-06-2
• A22978
• J-520713
• SY003505
• AKOS000200207
• DTXSID50365792
• BB 0218388
• AM20090456
• EN300-02969
• AC-5468
• DS-0777
• 3-THIOPHENECARBOXYLIC ACID, 2-AMINO-, ETHYL ESTER
• SCHEMBL225275
• FT-0639003
• ethyl 2-amino-3-thenoate
• J-018564
• AB09218
• FS-1458
• F2146-0062
• ethyl2-aminothiophene-3-carboxylate
• MFCD01566303
• DB-007472
• ALBB-002020
• BBL016855
• DTXCID20316832
• STK436102

• MDL： MFCD01566303
• Inchi： 1S/C7H9NO2S/c1-2-10-7(9)5-3-4-11-6(5)8/h3-4H,2,8H2,1H3
• InChI Key： MKJQYFVTEPGXIE-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 2

Experimental Properties

• Color/Form: Brown solid
• Density: 1.262
• Melting Point: 42 ~ 49°C
• Boiling Point: 273.6°C at 760 mmHg
• Flash Point: 119.3℃
• Refractive Index: 1.582
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 80.56000
• LogP: 2.08820

Ethyl 2-aminothiophene-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37-60
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives